Cas no 134480-46-9 (Pyridine,4-[2-(heptylthio)ethyl]-)

• Product Name: Pyridine,4-[2-(heptylthio)ethyl]-
• CAS No: 134480-46-9
• MF: C₁₄H₂₃NS
• MW: 237.404122591019
• CID: 147649
• PubChem ID: 3077490
• Update Time: 2025-04-19

Pyridine,4-[2-(heptylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-[2-(heptylthio)ethyl]-
• 4-(2-heptylsulfanylethyl)pyridine
• 4-(2-(Heptylthio)ethyl)pyridine
• 134480-46-9
• Pyridine, 4-(2-(heptylthio)ethyl)-
• DTXSID50158742
• BRN 4802086

• Inchi： 1S/C14H23NS/c1-2-3-4-5-6-12-16-13-9-14-7-10-15-11-8-14/h7-8,10-11H,2-6,9,12-13H2,1H3
• InChI Key： JLRXUMNCCCPYNK-UHFFFAOYSA-N
• SMILES： S(CCC1C=CN=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 237.15529
• Monoisotopic Mass: 237.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 0.969
• Boiling Point: 359.2 °C at 760 mmHg
• Flash Point: 171.1 °C
• Refractive Index: 1.518
• PSA: 12.89